Cas no 80880-32-6 (1,2-Ethanediol, acetate 3,5-dinitrobenzoate)

• Product Name: 1,2-Ethanediol, acetate 3,5-dinitrobenzoate
• CAS No: 80880-32-6
• MF: C₁₁H₁₄N₂O₁₀
• MW: 334.236263751984
• CID: 704912
• PubChem ID: 71421089
• Update Time: 2025-04-19

1,2-Ethanediol, acetate 3,5-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, acetate 3,5-dinitrobenzoate
• acetic acid,3,5-dinitrobenzoic acid,ethane-1,2-diol
• DTXSID50840256
• 80880-32-6
• acetic acid;3,5-dinitrobenzoic acid;ethane-1,2-diol

• Inchi： 1S/C7H4N2O6.C2H4O2.C2H6O2/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;1-2(3)4;3-1-2-4/h1-3H,(H,10,11);1H3,(H,3,4);3-4H,1-2H2
• InChI Key： NGUZTCMCBNKQGE-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.OCCO.OC(C)=O

Computed Properties

• Exact Mass: 334.06484465g/mol
• Monoisotopic Mass: 334.06484465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207Ų